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Compound of Interest

Compound Name: EPZ004777

Cat. No.: B607349 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of EPZ004777, a potent and selective inhibitor of the histone methyltransferase

DOT1L.

Introduction
EPZ004777 is a small molecule inhibitor of Disruptor of Telomeric Silencing 1-Like (DOT1L), a

histone methyltransferase that specifically methylates histone H3 at lysine 79 (H3K79).[1][2][3]

Dysregulation of DOT1L activity is implicated in the pathogenesis of certain cancers,

particularly mixed-lineage leukemia (MLL).[3][4] EPZ004777 competitively binds to the S-

adenosylmethionine (SAM)-binding pocket of DOT1L, leading to the inhibition of H3K79

methylation, suppression of leukemogenic gene expression, and induction of apoptosis in MLL-

rearranged leukemia cells.[4][5][6] These application notes provide essential information for the

effective use of EPZ004777 in in vitro and in vivo studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for EPZ004777.
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Property Value Source(s)

Molecular Weight 539.67 g/mol [1][5]

IC₅₀ (Cell-free assay) 0.4 nM [5][7]

Solubility in DMSO
≥10 mM, 50 mg/mL, 66.67

mg/mL, 100 mg/mL
[1][5][7]

Solubility in Water Insoluble [1][6]

Solubility in Ethanol ≥94.6 mg/mL (with sonication) [1]

Storage (Powder) -20°C for up to 3 years [7]

Storage (Stock Solution)
-20°C for up to 1 year; -80°C

for up to 2 years
[7][8]

Experimental Protocols
Preparation of a 10 mM EPZ004777 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of EPZ004777 in dimethyl

sulfoxide (DMSO).

Materials:

EPZ004777 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Pipettes and sterile filter tips

Procedure:
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Calculate the required mass of EPZ004777:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 539.67 g/mol x 1000 mg/g = 5.3967 mg

Weigh EPZ004777:

Carefully weigh out approximately 5.4 mg of EPZ004777 powder and place it in a sterile

microcentrifuge tube or vial.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the EPZ004777 powder. It is crucial

to use fresh DMSO as moisture can reduce the solubility of the compound.[5]

Dissolve the compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 10-15

minutes.[1] Gentle warming to 37°C for a short period may also aid in dissolution.[1]

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C in tightly sealed tubes. Stock solutions are stable for

up to one year at -20°C and up to two years at -80°C.[7][8]
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing EPZ004777 stock solution.

Signaling Pathway of EPZ004777 Action

Mechanism of Action

EPZ004777

DOT1L

Inhibits

H3K79 Methylation

Methylates K79

Histone H3

Leukemogenic Gene Expression
(e.g., HOXA9, MEIS1)

Activates

Cell Cycle Arrest
Apoptosis

Leads to Inhibition of

Click to download full resolution via product page

Caption: EPZ004777 inhibits DOT1L, blocking H3K79 methylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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